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In cGMP (Current Good Manufacturing Practice) environments, a sample is only as valid as its
history. If you cannot prove a sample was stored continuously within its defined specifications,
the data it generates is legally and scientifically void. This guide addresses the "Black Box" of
sample storage—transforming it from a passive holding phase into an active, validated
process.

Module 1: The Storage Environment (Facilities &
Equipment)

Q: How do | validate a new ultra-low temperature (ULT) freezer for cGMP use?

A: Validation is not just "plugging it in and checking the display." You must prove the unit
maintains uniform temperature under load and stress. Follow the IQ/OQ/PQ lifecycle:

e Installation Qualification (1Q): Verify utilities (voltage, backup power), location (airflow
clearance), and calibration of built-in sensors.
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o Operational Qualification (OQ): Test alarms, door open recovery time, and empty chamber
mapping.

» Performance Qualification (PQ): The critical step. Perform Thermal Mapping with a full load
(or simulated load using glycol/beads) over 24—72 hours.

Key Protocol: Thermal Mapping Strategy

¢ Sensor Placement: Place independent data loggers in the geometric center, all corners, near
the compressor, and near the door seal (the "worst-case” location).

e Acceptance Criteria: All points must remain within limits (e.g., -80°C £10°C) during normal
cycling and door openings.

Q: How often should we re-map our storage units? A: Re-mapping is required:
o Periodically: Typically every 3 years (risk-based).

o Event-Driven: After major repairs (compressor replacement), relocation, or significant
changes to loading patterns.

Visual: Equipment Validation Logic
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Figure 1: The validation lifecycle (1IQ/OQ/PQ) ensures equipment is fit for purpose before a
single sample enters.
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Module 2: Stability Conditions & Regulatory
Standards

Q: What are the standard storage conditions | must maintain? A: Storage conditions are
dictated by the intended market's climatic zone. For global drug development, follow ICH
Q1A(R2) guidelines.

Table 1: ICH Q1A(R2) Standard Storage Conditions

Study Type Storage Condition Minimum Time Period
25°C £ 2°C / 60% RH + 5%
Long-term (General) RH 12 Months

30°C £ 2°C / 65% RH = 5%

Intermediate 6 Months
RH
40°C £ 2°C/75% RH + 5%

Accelerated 6 Months
RH

Refrigerated 5°C £ 3°C 12 Months

Frozen -20°C £+ 5°C 12 Months

Note: "Room Temperature” is not a cGMP metric. You must define it (typically 15°C-25°C) and
monitor it.

Module 3: Chain of Custody (CoC) & Inventory

Q: Aresearcher moved a sample box without logging it. Is this a deviation? A:Yes. In cGMP, if it
isn't documented, it didn't happen (or happened incorrectly).

e The Risk: "Lost" samples break the audit trail. If you cannot prove the sample was at -80°C
during that hour, its stability is compromised.

e The Fix: Implement a "Check-in/Check-out" log (physical or LIMS). Every movement must
record: Who (User ID), When (Timestamp), From (Location A), To (Location B), and Reason.
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Q: How do we handle "Mixed" storage (GMP and non-GMP samples)? A:Segregation is
mandatory.

e Physical Separation: Use separate freezers if possible.

e Spatial Separation: If sharing a unit, designate specific shelves for cGMP only. Label them
clearly: "RESTRICTED: cGMP SAMPLES ONLY."

e Color Coding: Use distinct colored labels or box sleeves for cGMP materials to prevent
accidental use in non-regulated experiments.

Visual: Sample Receipt & Custody Workflow
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Figure 2: The Chain of Custody begins at the loading dock. Samples are quarantined until
verified.

Module 4: Troubleshooting & Deviation Management

Q: The freezer alarm went off over the weekend. The temperature reached -65°C (Set point
-80°C). Are the samples lost? A: Not necessarily, but you must execute a Temperature
Excursion Protocol.

Step-by-Step Recovery Protocol:

e Quarantine Immediately: Move samples to a backup freezer. Label the affected unit "DO
NOT USE."[1]

e Download Data: Pull the raw data from the independent monitoring system (not just the
freezer display).

o Calculate "Time Out of Refrigeration” (TOR): Determine exactly how long the samples were
outside the validated range (e.g., warmer than -70°C).

 Stability Assessment: Compare the excursion data against your product's stability profile.
o Scenario A: Stability data shows product is stable at -20°C for 24 hours. Result: Release.

o Scenario B: No stability data exists for > -70°C. Result: Discard or Retest (if protocol
allows).

Q: What happens during a power failure? A: Your facility must have a hierarchy of defense:
e UPS (Uninterruptible Power Supply): Keeps the monitoring system and alarms running.
o Backup Generator: Kicks in within 60 seconds to power the compressors.

o CO2/LN2 Backup: Injectable coolant systems that maintain temperature for 4-6 hours if the
generator fails.
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Visual: Excursion Decision Matrix
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Figure 3: Decision tree for handling temperature excursions based on scientific data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1450777?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

